2-(4-fluorophenyl)-N-(3-phenylpropyl)morpholine-4-carboxamide

• IUPAC Name: 2-(4-fluorophenyl)-N-(3-phenylpropyl)morpholine-4-carboxamide
• InChI: InChI=1S/C20H23FN2O2/c21-18-10-8-17(9-11-18)19-15-23(13-14-25-19)20(24)22-12-4-7-16-5-2-1-3-6-16/h1-3,5-6,8-11,19H,4,7,12-15H2,(H,22,24)
• InChI Key: QLSBMCGBFVWFKS-UHFFFAOYSA-N
• Canonical SMILES: C1COC(CN1C(=O)NCCCC2=CC=CC=C2)C3=CC=C(C=C3)F
• Molecular Formula: C20H23FN2O2
• Molecular Weight: 342.4 g/mol
• CAS No.: 1421458-91-4

Description

2-(4-Fluorophenyl)-N-(3-phenylpropyl)morpholine-4-carboxamide is a synthetic organic compound featuring a morpholine ring substituted at position 2 with a 4-fluorophenyl group and a carboxamide moiety linked to a 3-phenylpropyl chain.

Biological Activity

2-(4-fluorophenyl)-N-(3-phenylpropyl)morpholine-4-carboxamide is a synthetic compound that has garnered attention for its potential biological activity, particularly in pharmacological contexts. This article reviews the biological activities associated with this compound, including its mechanisms of action, pharmacodynamics, and relevant case studies.

Chemical Structure and Properties

The compound features a morpholine ring, a fluorophenyl group, and a phenylpropyl moiety. Its chemical structure can be represented as follows:

• Chemical Formula : C$16$H$20$FN$2$O$2$
• Molecular Weight : 294.35 g/mol
• CAS Number : Not specifically listed but can be identified through its components.

The biological activity of 2-(4-fluorophenyl)-N-(3-phenylpropyl)morpholine-4-carboxamide primarily revolves around its interaction with various biological targets. Research indicates that compounds with similar structures often exhibit:

• Inhibition of Enzymatic Activity : Many morpholine derivatives are known to inhibit specific enzymes, which can lead to therapeutic effects in conditions like cancer or fungal infections.
• Antifungal Properties : Some studies suggest that derivatives of morpholine compounds can inhibit ergosterol synthesis, critical for fungal cell membrane integrity.

Pharmacological Studies

• Antifungal Activity : A study on related compounds demonstrated significant antifungal activity against Candida albicans and Candida parapsilosis. The mechanism involved the inhibition of the enzyme CYP51, crucial for ergosterol biosynthesis in fungi .
• Cytotoxicity : The cytotoxic effects were assessed on NIH/3T3 cell lines, revealing an IC50 value of approximately 148.26 μM for related compounds, indicating moderate cytotoxicity with potential therapeutic windows .

Table 1: Summary of Biological Activities

Activity Type	Compound	Target/Effect	IC50 (μM)	Reference
Antifungal Activity	2-(4-fluorophenyl)-N-(3-phenylpropyl)morpholine-4-carboxamide	Inhibition of CYP51	Not specified
Cytotoxicity	Related Morpholine Derivatives	NIH/3T3 Cell Lines	148.26

Case Study 1: Antifungal Efficacy

In a comparative study, derivatives similar to 2-(4-fluorophenyl)-N-(3-phenylpropyl)morpholine-4-carboxamide were evaluated for their antifungal properties. The study highlighted the importance of substituent groups on the phenyl moiety, indicating that electronegative groups such as fluorine significantly enhance antifungal activity due to increased electron density .

Case Study 2: Structural Activity Relationship (SAR)

A detailed SAR analysis revealed that modifications in the morpholine structure could lead to enhanced biological activity. The presence of fluorine at the para position was linked to improved interaction with fungal targets, suggesting a pathway for further optimization in drug development .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Morpholine-4-Carboxamide Derivatives

Xamoterol (N-[2-[[2-Hydroxy-3-(4-Hydroxyphenoxy)Propyl]Amino]Ethyl]Morpholine-4-Carboxamide)

• Core Structure : Morpholine-4-carboxamide.
• Substituents: 4-Hydroxyphenoxy and hydroxypropyl groups.
• Pharmacological Activity : Selective beta-1 adrenergic receptor agonist, used for cardiac conditions.
• Key Differences: The absence of fluorophenyl and phenylpropyl groups in Xamoterol highlights how substituent variations dictate target specificity. Hydroxyphenoxy groups enhance polarity, reducing blood-brain barrier (BBB) penetration compared to the fluorinated analog .

(S)-N-(2-(3-(4-(Benzyloxy)-3-Methylphenoxy)-2-Hydroxypropylamino)Ethyl)Morpholine-4-Carboxamide

• Core Structure : Morpholine-4-carboxamide.
• Substituents: Benzyloxy-methylphenoxy and hydroxypropyl groups.
• Pharmacological Activity : Beta-1 adrenergic receptor modulator.

Piperazine-Based Analogs

GBR12909 (1-(2-[Bis(4-Fluorophenyl)Methoxy]Ethyl)-4-(3-Phenylpropyl)Piperazine)

• Core Structure : Piperazine.
• Substituents : Bis(4-fluorophenyl)methoxy and 3-phenylpropyl groups.
• Pharmacological Activity : Potent dopamine reuptake inhibitor; antagonizes cocaine-induced dopamine release.
• Key Differences: Replacement of the morpholine ring with piperazine alters electronic properties and binding kinetics. The bis(4-fluorophenyl) group enhances dopamine transporter (DAT) affinity compared to mono-fluorophenyl analogs. However, the morpholine carboxamide in the target compound may improve metabolic stability .

Halogenated Benzamide Derivatives

N-[N-(4-Fluorobenzoyl)-L-Tyrosyl]-L-Phenylalanine Methyl Ester (Compound 26)

• Core Structure : Benzamide.
• Substituents : 4-Fluorobenzoyl, L-tyrosyl, and phenylalanine groups.
• Pharmacological Activity: Not explicitly stated, but fluorination likely enhances proteolytic stability and receptor binding.
• Key Differences : The benzamide scaffold differs from morpholine carboxamides but demonstrates the role of fluorine in optimizing pharmacokinetics .

Key Observations :

Fluorine Substitution : The 4-fluorophenyl group in the target compound and GBR12909 enhances lipophilicity and binding affinity, critical for CNS penetration .

Morpholine vs.

Phenylpropyl Chain : Present in both the target compound and GBR12909, this chain may contribute to DAT binding via hydrophobic interactions .